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CCT241161: Compound Overview

CCT241161 is an orally active pan-RAF inhibitor that also shows activity against SRC family kinases. Its

key molecular and safety characteristics are summarized below [1] [2] [3].

Property Description

Molecular
Formula

C₂₈H₂₇N₇O₃S [1] [2]

Molecular Weight 541.62 g/mol [1] [2]

CAS Number 1163719-91-2 [1] [2]

Physical Form Light yellow to yellow solid [1]

Storage (Powder) -20°C (3 years); 4°C (2 years) [1]

Storage (Solution) -80°C (6 months); -20°C (1 month) [1]

Primary Targets Pan-RAF (CRAF, BRAF, BRAFV600E), SRC, LCK [1] [3]

GHS Hazard
Codes

H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long-lasting
effects) [2]
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Safe Handling and Storage Protocol

Adherence to safety and storage guidelines is critical for personal safety and compound integrity.

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious
clothing to avoid skin and eye contact. Use a suitable respirator to prevent inhalation of dust or
aerosols [2].

Engineering Controls: Handle the compound only in areas with appropriate exhaust ventilation
to minimize exposure [2].

Accidental Release Measures: Carefully collect spilled material. Avoid generating dust and
decontaminate surfaces and equipment with alcohol. Prevent the compound from entering drains or

the environment [2].
Disposal: All waste must be disposed of in accordance with local regulations at an approved waste

disposal plant [2].

In Vitro Experimental Protocols

The following table summarizes key cell-based assays performed with CCT241161, which you can use as a

reference for your experimental design [1].

Assay Purpose Cell Line / Model
Recommended
Concentration &
Incubation Time

Key Readout / Result

Inhibit
MEK/ERK
signaling

WM266.4 (BRAF
mutant melanoma)

1-100 nM; 24 hours Western Blot: Dose-
dependent inhibition of pMEK

and pERK.

Anti-
proliferative
activity

A375 (BRAFV600E

melanoma)

10 nM (IC₅₀); 72 hours CellTiter-Glo Viability Assay:

IC₅₀ = 10 nM.

Anti-
proliferative
activity

D04 (NRAS mutant
melanoma)

0.1-100 µM; not specified Cell Proliferation Assay:
Efficient inhibition of NRAS

mutant cell growth.
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Assay Purpose Cell Line / Model
Recommended
Concentration &
Incubation Time

Key Readout / Result

Inhibit resistant
cells

Patient-derived
PLX4720-resistant

cells

1 µM; 4 hours Western Blot: Inhibition of
MEK, ERK, and SRC.

Long-term
efficacy

A375 (BRAFV600E

melanoma)

0.5 µM; 20 days Cell Viability Assay: Sustained

inhibition without inducing
drug resistance.

In Vivo Administration Protocol

The following methodology is based on studies demonstrating the efficacy of CCT241161 in mouse

xenograft models [1].

Animal Model: Female nude mice (5-6 weeks old).

Xenograft Models: The protocol has been used successfully in models including:
BRAF mutant A375

PLX4720-resistant A375 (A375/R)
NRAS mutant D04 tumors

Dosage and Administration:
Dosage: 10 mg/kg or 20 mg/kg [1].

Route: Oral gavage (per os) [1].
Dosing Schedule: Once per day for 7 days [1].

Expected Outcomes: The reported results include tumor regression in the mentioned xenograft
models, with no significant body weight loss observed in the mice at these dosages [1].

Mechanism of Action and Signaling Pathway

CCT241161 is a paradox-breaking pan-RAF inhibitor. Unlike first-generation RAF inhibitors like

vemurafenib, it does not cause paradoxical activation of the ERK pathway in cells with wild-type BRAF or

RAS mutations. This is a key therapeutic advantage. Furthermore, its additional inhibition of SRC family

kinases helps overcome common resistance mechanisms in melanoma [3].
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The diagram below illustrates the signaling pathway targeted by CCT241161 and its mechanism.
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MAPK Pathway and CCT241161 Inhibition

MAPK Signaling Pathway Resistance Mechanism
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Click to download full resolution via product page

Key Application Notes for Researchers

Target Profile: CCT241161 is particularly suited for studying BRAF and NRAS mutant melanomas,
including those resistant to first-generation BRAF inhibitors like vemurafenib and dabrafenib [1] [3].

Paradox-Breaking Advantage: Its unique property of not inducing paradoxical ERK activation makes
it an excellent tool for studying MAPK signaling in systems with high RAS activity or wild-type BRAF

backgrounds [3].
Solution Stability: For long-term storage of stock solutions, the -80°C condition is recommended to

maintain stability over 6 months. Aliquot solutions to avoid repeated freeze-thaw cycles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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